Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid

• IUPAC Name: (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-4-(2,4,5-trifluorophenyl)butanoic acid
• InChI: InChI=1S/C15H18F3NO4/c1-15(2,3)23-14(22)19-9(6-13(20)21)4-8-5-11(17)12(18)7-10(8)16/h5,7,9H,4,6H2,1-3H3,(H,19,22)(H,20,21)/t9-/m1/s1
• InChI Key: TUAXCHGULMWHIO-SECBINFHSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CC1=CC(=C(C=C1F)F)F)CC(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H](CC1=CC(=C(C=C1F)F)F)CC(=O)O
• Molecular Formula: C15H18F3NO4
• DSSTOX Substance ID: DTXSID70428050
• Molecular Weight: 333.30 g/mol
• CAS RN: 486460-00-8

Description

Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is a solid compound used as an intermediate for the synthesis of sitagliptin, a medication for treating type 2 diabetes.

Synthesis Analysis

The synthesis of Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid involves a multi-step process, including the preparation of Wittig reagent and Hoffmann rearrangement. The synthesis begins with the preparation of Wittig reagent and subsequent reaction with 2,4,5-trifluorobenzaldehyde, resulting in the desired product in high yields.

Molecular Structure Analysis

The empirical formula of Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is C15H18F3NO4, and its molecular weight is 333.31.

Chemical Reactions Analysis

Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is used as a reactant for the preparation of dipeptidyl peptidase-4 (DPP4) inhibitors, such as sitagliptin.

Physical And Chemical Properties Analysis

Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is a solid compound with a white-to-off-white color. It has a predicted pKa of 4.30±0.10, a melting point range of 136-138℃, and a predicted boiling point of 443.1±45.0℃. The compound has a density of 1.292±0.06 g/cm3, according to predictions. It should be stored between 2-8°C.

Scientific Research Applications

Synthesis of Sitagliptin

Sitagliptin Phosphate Synthesis: This compound is a key intermediate in the synthesis of Sitagliptin phosphate, a drug used to treat type 2 diabetes. .

Asymmetric Hydrogenation

Chiral Intermediate Production: The compound serves as a chiral intermediate for asymmetric hydrogenation processes. .

Hofmann Rearrangement

Stereochemical Control: It is used in the Hofmann rearrangement process, which allows for the retention of stereochemistry when converting amides to amines. .

Chemical Education

Teaching Asymmetric Synthesis: Due to its role in various asymmetric synthesis processes, this compound is also valuable in academic settings, serving as a teaching tool for advanced organic chemistry and medicinal chemistry courses.

Each of these applications demonstrates the versatility and importance of Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid in scientific research and industry. .

Mechanism of Action

Target of Action

The primary target of Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is involved in the synthesis of Sitagliptin phosphate , a medication used for the treatment of type 2 diabetes . The compound plays a crucial role in the synthesis process, contributing to the chiral β-amino acid moiety present in Sitagliptin .

Mode of Action

The compound interacts with its targets through a series of chemical reactions. The chiral β-amino acid moiety present in Sitagliptin is installed via an asymmetric hydrogenation followed by a stereoselective Hofmann rearrangement . These key steps ensure the correct spatial arrangement of the atoms, which is crucial for the compound’s interaction with its target.

Biochemical Pathways

The compound is involved in the biochemical pathway leading to the synthesis of Sitagliptin phosphate .

Result of Action

The result of the action of Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is the production of a key intermediate in the synthesis of Sitagliptin phosphate . This contributes to the overall efficacy of Sitagliptin phosphate as a therapeutic agent for type 2 diabetes.

Safety and Hazards

Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid should be handled with suitable protective clothing to avoid contact with skin and eyes. It should be stored in a dry place between 2-8°C.

Future Directions

Boc-®-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid is an important intermediate in the synthesis of sitagliptin, a widely used medication for the treatment of type 2 diabetes. Its role in the synthesis of DPP-4 inhibitors offers significant benefits for managing diabetes.

Q & A

Q1: What is the significance of studying the solubility of Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid?

A1: Understanding the solubility of a compound, especially in pharmaceutical contexts, is crucial for various reasons. [] Firstly, it helps in designing efficient crystallization processes during drug development. By knowing how solubility changes with different solvents and temperatures, scientists can optimize purification and production methods. [] Secondly, solubility data is essential for understanding the bioavailability of a drug, as it dictates how well the compound dissolves in bodily fluids and becomes accessible for absorption. [] This information is particularly important for developing new drug formulations with improved absorption and efficacy.

Q2: What were the key findings of the study on Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid's solubility?

A2: The research primarily demonstrated that the solubility of Boc-(R)-3-Amino-4-(2,4,5-trifluorophenyl)butanoic acid increases with rising temperatures in all tested solvents, including methanol, ethanol, propanol, n-butanol, ethyl acetate, tetrahydrofuran, and their mixtures. [] This positive correlation between temperature and solubility is a common observation for many solid solutes. The study also successfully applied and compared different thermodynamic models, including the modified Apelblat equation, to accurately predict the solubility of this compound in various solvent systems. [] This finding provides valuable tools for researchers to predict and manipulate the solubility of this compound for various applications.